Cas no 2741-75-5 ((17b)-17-Hydroxy-17-methylestr-5(10)-en-3-one)

• Product Name: (17b)-17-Hydroxy-17-methylestr-5(10)-en-3-one
• CAS No: 2741-75-5
• MF: C₁₉H₂₈O₂
• MW: 288.424426078796
• CID: 265797
• PubChem ID: 23617855
• Update Time: 2025-04-19

(17b)-17-Hydroxy-17-methylestr-5(10)-en-3-one Chemical and Physical Properties

Names and Identifiers

• Estr-5(10)-en-3-one,17-hydroxy-17-methyl-, (17b)- (9CI)
• (17β)-17-Hydroxy-17-methylestr-5(10)-en-3-one
• (8R,9S,13S,14S,17S)-17-hydroxy-13,17-dimethyl-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• A)-17-Hydroxy-17-Methylestr-5(10)-en-3-one
• ESTR-5(10)-EN-3-ONE, 17-beta-HYDROXY-17-alpha-METHYL-
• (8R, 9S, 13S, 14S, 17S)-17-hydroxy-13, 17-dimethyl-1, 2, 4, 6, 7, 8, 9, 11, 12, 14, 15, 16-dodecahydrocyclopenta[a]phenanthren-3-one
• (17
• DTXSID90181837
• 17-beta-Hydroxy-17-alpha-methylestr-5(10)-en-3-one
• 2741-75-5
• (17b)-17-Hydroxy-17-methylestr-5(10)-en-3-one

• Inchi： 1S/C19H28O2/c1-18-9-7-15-14-6-4-13(20)11-12(14)3-5-16(15)17(18)8-10-19(18,2)21/h15-17,21H,3-11H2,1-2H3/t15-,16-,17+,18+,19+/m1/s1
• InChI Key： BTGXWXORQARJRC-GFEQUFNTSA-N
• SMILES： O[C@@]1(C)CC[C@H]2[C@@H]3CCC4CC(CCC=4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 288.20904
• Monoisotopic Mass: 288.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.4

Experimental Properties

• Density: 1.12
• Boiling Point: 429.2°C at 760 mmHg
• Flash Point: 183.1°C
• Refractive Index: 1.56
• PSA: 37.3
• LogP: 4.02330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids